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Introduction

Erythromycin, a macrolide antibiotic, is a well-established inhibitor of bacterial protein
synthesis. Its mechanism of action involves binding to the 50S ribosomal subunit, thereby
obstructing the nascent peptide exit tunnel and halting protein elongation. This application note
provides a detailed protocol for determining the in vitro protein synthesis inhibitory activity of
Erythromycin A dihydrate using a luciferase-based assay with an E. coli S30 cell-free extract
system. This method offers a rapid and quantitative assessment of the antibiotic's potency,
making it a valuable tool for drug discovery and antimicrobial resistance studies.

Erythromycin A dihydrate is a hydrated form of Erythromycin A. Its chemical properties are
summarized in the table below.
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Property Value

CAS Number 59319-72-1
Molecular Formula C37H67NO13+2H20
Molecular Weight 769.96 g/mol

Mechanism of Action Signaling Pathway

Erythromycin A inhibits bacterial protein synthesis by binding to the 23S rRNA of the 50S
ribosomal subunit. This binding occurs within the polypeptide exit tunnel, physically blocking
the progression of the nascent polypeptide chain. The result is the premature termination of

translation.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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